N-(1-(3,5-difluoropyridin-2-yl)vinyl)acetamide

• Molecular Formula: C9H8F2N2O
• Molecular Weight: 198.17 g/mol
• IUPAC Name: N-[1-(3,5-difluoropyridin-2-yl)ethenyl]acetamide
• InChI: InChI=1S/C9H8F2N2O/c1-5(13-6(2)14)9-8(11)3-7(10)4-12-9/h3-4H,1H2,2H3,(H,13,14)
• InChI Key: UOOPOPNZYTVPDT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(=C)C1=C(C=C(C=N1)F)F

Description

N-(1-(3,5-difluoropyridin-2-yl)vinyl)acetamide is a useful research compound. Its molecular formula is C9H8F2N2O and its molecular weight is 198.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (Z)-1-(3,5-difluoropyridin-2-yl)ethanone oxime (Method 54, 12.5 g, 72.6 mmol), acetic anhydride (54.8 ml, 581 mmol), and iron powder (32.4 g, 581 mmol) in DMF (100 ml) was added TMSCl (0.01 ml, 0.073 mmol). The reaction mixture was stirred at room temperature for 18 hours, then diluted with ether (300 ml) and filtered through a short pad of celite. The filtrate was concentrated and the residue was partitioned between 200 ml of EtOAc and 50 ml of saturated sodium bicarbonate. The organic layer was separated and dried over sodium sulfate. After removal of solvent, the resulted residue was purified by column chromatography (hexane-EtOAc=2:1) to give the title compound as a white solid (2.70 g, 19%). 1H NMR (400 MHz) δ 9.55 (s, 1H), 8.51 (d, J=2.0 Hz, 1H), 7.97 (m, 1H), 5.87 (s, 1H), 5.14 (s, 1H), 1.99 (s, 3H). MS: Calcd.: 198. Found: [M+H]+ 199.